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Compound of Interest |

Compound Name: 3-lodocyclohexan-1-one
CAS No.: 62784-61-6
Cat. No.: B109423
Get Quote
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Disclaimer: Experimental spectroscopic data for 3-lodocyclohexan-1-one is not readily
available in public chemical databases. The data presented in this guide is predicted based on
established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)
spectroscopy, and mass spectrometry (MS) for analogous chemical structures.

This technical guide provides a detailed overview of the predicted spectroscopic data for 3-
lodocyclohexan-1-one, intended for researchers, scientists, and professionals in drug
development. It includes predicted data tables, general experimental protocols for acquiring
such data, and a workflow for spectroscopic analysis.

Predicted Spectroscopic Data

The predicted spectroscopic data for 3-lodocyclohexan-1-one (CsHslO, Molecular Weight:
224.04 g/mol ) is summarized below. These predictions are based on the analysis of
substituent effects on the cyclohexanone ring. The presence of an electron-withdrawing
carbonyl group and an iodine atom significantly influences the spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Predicted *H NMR Data (Solvent: CDCls, Reference: TMS at 0 ppm)

Proton Assignment

Predicted Chemical Shift
(3, ppm)

Predicted Multiplicity

H-2, H-6 (axial & equatorial) 22-28 Multiplet
_ Doublet of doublets of doublets
H-3 (axial) 45-4.8
(ddd)
H-4, H-5 (axial & equatorial) 1.8-24 Multiplet

Predicted 13C NMR Data (Solvent: CDCls, Reference: CDCIs at 77.16 ppm)

Carbon Assignment

Predicted Chemical Shift (3, ppm)

C-1(C=0) ~208
C-2 ~45
C-3(C-l) ~35
C-4 ~30
C-5 ~25
C-6 ~40

Infrared (IR) Spectroscopy

Predicted IR Absorption Bands

Wavenumber (cm—?)

Vibration Type

Intensity

~2950 - 2850 C-H (sp?) stretching Medium to Strong
~1715 C=0 (ketone) stretching Strong

~1450 C-H bending Medium

~500 - 600 C-I stretching Medium to Strong
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Mass Spectrometry (MS)

Predicted Mass Spectrometry Fragmentation

miz Proposed Fragment Notes

224 [CeHolO]* Molecular ion (M+)

127 [+ lodine cation

97 [M-1]* Loss of iodine radical

81 [CeHo]* Cyclohexenyl cation

- [Cabr]* Common fragment in cyclic

systems

Experimental Protocols

The following are general methodologies for acquiring spectroscopic data for a compound such
as 3-lodocyclohexan-1-one.

NMR Spectroscopy (*H and *3C)

o Sample Preparation: Weigh approximately 5-10 mg of the sample and dissolve itin 0.7 - 1.0
mL of a deuterated solvent (e.g., CDCIs) in a clean vial.[1] The solution should be clear and
homogeneous. If any solid is present, filter the solution or carefully transfer the supernatant
to a clean NMR tube.[1]

 Instrument Setup: Insert the NMR tube into the spectrometer. The instrument's software is
used to lock onto the deuterium signal of the solvent, shim the magnetic field to achieve
homogeneity, and tune the probe for the desired nucleus (*H or 13C).

o Data Acquisition: For *H NMR, a standard pulse sequence is used. For 13C NMR, proton-
decoupled spectra are typically acquired to simplify the spectrum to single lines for each
carbon.[2] Key parameters such as the number of scans, acquisition time, and relaxation
delay are set to ensure good signal-to-noise and accurate integration (for *H).[3]
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o Data Processing: The acquired free induction decay (FID) is Fourier transformed to generate
the spectrum. The spectrum is then phased, baseline corrected, and referenced to an
internal standard (e.g., tetramethylsilane, TMS).[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Sample Preparation (Attenuated Total Reflectance - ATR):

o Solids: Place a small amount of the solid sample directly onto the ATR crystal, ensuring it
covers the crystal surface. Apply pressure using the instrument's clamp to ensure good
contact.[5]

o Liquids: Place a few drops of the liquid sample onto the ATR crystal.[5]

o Background Spectrum: A background spectrum of the empty, clean ATR crystal is recorded
first. This accounts for any atmospheric and instrumental absorptions.[6]

o Sample Spectrum: The sample is placed on the crystal, and the sample spectrum is
recorded. The instrument software automatically subtracts the background spectrum from
the sample spectrum to produce the final IR spectrum of the compound.[5]

o Cleaning: After analysis, the ATR crystal must be thoroughly cleaned with a suitable solvent
(e.g., isopropanol or acetone) and a soft tissue.[5]

Mass Spectrometry (Electron lonization - El)

o Sample Introduction: The sample is introduced into the mass spectrometer, typically via a
direct insertion probe for solids or liquids, or through a gas chromatograph (GC-MS) for
volatile compounds. The sample is vaporized in a high vacuum.[7]

« lonization: In the ion source, the vaporized molecules are bombarded with a high-energy
electron beam (typically 70 eV). This causes an electron to be ejected from the molecule,
forming a positively charged molecular ion (M+).[8][9]

o Fragmentation: The molecular ions are energetically unstable and often fragment into
smaller, charged ions and neutral radicals. The fragmentation pattern is characteristic of the
molecule's structure.[9]
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* Mass Analysis: The positively charged ions are accelerated and passed through a magnetic
or electric field, which separates them based on their mass-to-charge ratio (m/z).[10]

« Detection: An electron multiplier or similar detector records the abundance of each ion at a
specific m/z value, generating the mass spectrum.[8]

Workflow and Logic

The following diagram illustrates a typical workflow for the spectroscopic analysis and structure
elucidation of an organic compound.

Spectroscopic Analysis Data Interpretation

Molecular lon Peak Determine Molecular
Mass Spectrometry (MS) Formula (from MS)

Sample Preparation

o Characteristic Absorptions Identify Functional
Purified Compound Infrared (IR) Spectroscopy Groups (from IR) Propose Structure
NMR Spectroscopy Chemical Shifts & Couplings [  Establish Connectivity
(*H, 3C, 2D) s (from NMR)

Structure Elucidation

Click to download full resolution via product page

General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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